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Introduction: The Role of Acetate in Cellular
Metabolism and the Identity of 1040-31 Acetate
Acetate is a critical metabolite that serves as a key building block for various biosynthetic

pathways. As the conjugate base of acetic acid, it is readily utilized by cells and converted into

acetyl-CoA, a central molecule in both energy metabolism and anabolic processes. Acetyl-CoA

is a primary substrate for the tricarboxylic acid (TCA) cycle and is essential for the synthesis of

fatty acids and cholesterol. Furthermore, it is a donor of acetyl groups for post-translational

modifications of proteins, such as histones, playing a crucial role in epigenetic regulation.

In the context of cell culture, supplementing media with acetate can be beneficial for certain cell

lines or under specific experimental conditions. It can serve as an alternative carbon source,

particularly for cells with high metabolic rates or those cultured in glucose-restricted

environments. The addition of acetate has been studied in various cell types, including Chinese

Hamster Ovary (CHO) cells, where it can influence growth and productivity. However, it is also

important to note that acetate accumulation can impact the pH of the culture medium.[1][2]
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It is presumed that "1040-31 acetate" refers to a specific catalog or lot number of a high-purity

acetate salt intended for research use, most commonly sodium acetate. This guide will,

therefore, focus on the reconstitution and application of sodium acetate in cell culture, providing

a robust framework applicable to other simple, soluble acetate salts.

Product Information and Specifications
For the purpose of this guide, we will consider the properties of sodium acetate, anhydrous. It

is crucial to always refer to the certificate of analysis provided by the manufacturer for lot-

specific details.

Property Specification Reference(s)

Chemical Name Sodium Acetate [3]

Molecular Formula C₂H₃NaO₂ [4]

Molecular Weight 82.03 g/mol [3][4][5]

Appearance White, crystalline powder [3][4]

Solubility in Water
Highly soluble (e.g., 119 g/100

mL at 0°C)
[3]

Purity
≥ 99.9% (Cell culture grade

recommended)
[6]

Storage
Room temperature, in a dry,

well-ventilated place
[5]

Hygroscopic Nature
Readily absorbs moisture from

the air
[4][5]

Reconstitution of 1040-31 Acetate (Sodium Acetate)
for a 1 Molar Stock Solution
This protocol describes the preparation of a 1 Molar (1 M) sterile stock solution of sodium

acetate. This high-concentration stock allows for minimal volume additions to your cell culture

medium, reducing the risk of significant changes in osmolarity.
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Materials
1040-31 Acetate (Sodium Acetate, Anhydrous, Cell Culture Grade)

Nuclease-free, sterile water (e.g., WFI or cell culture grade)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes

Calibrated analytical balance

Weighing paper/boat

Sterile spatula

Vortex mixer

Sterile syringe filter (0.22 µm, low protein binding, e.g., cellulose acetate)[7]

Sterile storage bottles

Protocol
Calculations:

To prepare a 1 M solution of sodium acetate (MW = 82.03 g/mol ), you will need to

dissolve 82.03 grams in 1 liter of solvent.

For a smaller volume, scale down accordingly. For example, to prepare 10 mL of a 1 M

stock solution:

Grams needed = 1 mol/L * 0.010 L * 82.03 g/mol = 0.8203 g

Weighing:

In a laminar flow hood or on a clean lab bench, place a sterile weighing boat on the

analytical balance and tare.
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Carefully weigh out the calculated amount of sodium acetate powder using a sterile

spatula. Due to its hygroscopic nature, work efficiently to minimize exposure to air.[4][5]

Dissolution:

Transfer the powder to a sterile conical tube.

Add approximately 80% of the final desired volume of sterile water to the tube. For a 10

mL final volume, add 8 mL of water.

Cap the tube tightly and vortex until the powder is completely dissolved. Sodium acetate is

highly soluble in water, so this should occur relatively quickly.[3]

Volume Adjustment:

Once fully dissolved, bring the solution to the final desired volume with sterile water. For a

10 mL stock, add water until the 10 mL mark is reached.

Sterile Filtration:

Aseptically attach a 0.22 µm sterile syringe filter to a new sterile syringe.

Draw the sodium acetate solution into the syringe.

Filter the solution into a sterile storage bottle or cryovials for aliquoting. This step is critical

to remove any potential microbial contamination.[6]

Storage and Quality Control:

Label the storage bottle or aliquots clearly with the compound name ("Sodium Acetate"),

concentration (1 M), preparation date, and your initials.

Store the stock solution at 2-8°C for short-term use (up to one month) or at -20°C for long-

term storage (up to one year).[7][8][9]

Self-Validation: Before use, visually inspect the solution for any signs of precipitation or

contamination. It is also good practice to measure the pH of the stock solution (optional)

and to test a new batch on a small scale before large-scale use.
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Diagram: Reconstitution Workflow
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Caption: Simplified pathway of acetate metabolism in the cell.

Safety and Handling
Handle 1040-31 acetate (sodium acetate) in accordance with good industrial hygiene and

safety practices. [4]

Eye Contact: May cause irritation. In case of contact, rinse cautiously with water for several

minutes. [5][10]* Skin Contact: May cause mild skin irritation. Wash with plenty of water after

handling. [10]* Inhalation: Avoid breathing dust. [4]* Ingestion: May be harmful if swallowed.

[10]* Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye
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protection. [10]* Spills: Sweep up spilled solid material, avoiding dust formation, and place it

in a suitable container for disposal. [4][5] Always consult the most recent Safety Data Sheet

(SDS) for comprehensive safety information. [4][8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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